Cas no 59080-39-6 (PBB 103)

PBB 103 structure
PBB 103 structure
Product Name:PBB 103
CAS No:59080-39-6
MF:C12H5Br5
MW:548.688099622726
CID:376710
PubChem ID:181214
Update Time:2025-04-19

PBB 103 Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2',4,5',6-pentabromo-
    • 1,3,5-tribromo-2-(2,5-dibromophenyl)benzene
    • 2,2',4,4',5,5'-HEXABROMOBIPHENYL
    • 2,2',4,5,6-Pentabromobiphenyl
    • 2,2',4,5',6-Pentabromobiphenyl Solution
    • 2,2',4,5',6-Pentabromobiphenyl
    • 2,2,4,5,6-Pentabromobiphenyl50µg
    • 2,2',4,5',6-Pentabromo-1,1'-biphenyl #
    • 1,1'-Biphenyl, 2,2',4,5',6-pentabromo-
    • AKOS028108613
    • NS00114376
    • PBB. 103
    • UNII-62ZI5O8820
    • 2,2',4,5',6-Pentabromo-1,1'-biphenyl
    • NVKQKAZYUPPRJX-UHFFFAOYSA-N
    • 62ZI5O8820
    • Q27263527
    • Biphenyl, 2,2',4,5',6-pentabromo-
    • 59080-39-6
    • DTXSID9074771
    • 6-Methyl-1,2,3-oxathiazin-4(3H)-one2,2-dioxidepotassiumsalt
    • PBB 103
    • PBB No. 103
    • Inchi: 1S/C12H5Br5/c13-6-1-2-9(15)8(3-6)12-10(16)4-7(14)5-11(12)17/h1-5H
    • InChI Key: NVKQKAZYUPPRJX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1C1C=C(C=CC=1Br)Br)Br)Br

Computed Properties

  • Exact Mass: 543.63100
  • Monoisotopic Mass: 543.631
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 7

Experimental Properties

  • Density: 2.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 428.4±40.0 °C at 760 mmHg
  • Flash Point: 205.8±22.1 °C
  • Refractive Index: 1.682
  • PSA: 0.00000
  • LogP: 7.16610
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

PBB 103 Pricemore >>

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